Cas no 64299-46-3 (Benzoic acid, 3-(pentafluoroethyl)-, methyl ester)

Benzoic acid, 3-(pentafluoroethyl)-, methyl ester structure
64299-46-3 structure
Product Name:Benzoic acid, 3-(pentafluoroethyl)-, methyl ester
CAS No:64299-46-3
MF:C10H7F5O2
MW:254.153400659561
CID:1676166
PubChem ID:71380128
Update Time:2025-04-21

Benzoic acid, 3-(pentafluoroethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(pentafluoroethyl)-, methyl ester
    • methyl 3-(1,1,2,2,2-pentafluoroethyl)benzoate
    • Methyl 3-(pentafluoroethyl)benzoate
    • 64299-46-3
    • DTXSID90802656
    • Inchi: 1S/C10H7F5O2/c1-17-8(16)6-3-2-4-7(5-6)9(11,12)10(13,14)15/h2-5H,1H3
    • InChI Key: JHHUPWRQFAQPDY-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1C=CC=C(C(=O)OC)C=1)F

Computed Properties

  • Exact Mass: 254.03661
  • Monoisotopic Mass: 254.03662027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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